Cas no 2172025-08-8 (1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172025-08-8
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6205490
• PubChem ID: 165587385
• Update Time: 2025-06-30

1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1610537
• 2172025-08-8
• 1-[(2-hydroxyphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： InChI=1S/C13H15N3O2/c1-9(2)13-11(8-17)14-15-16(13)7-10-5-3-4-6-12(10)18/h3-6,8-9,18H,7H2,1-2H3
• InChI Key： IBVKKIMGJYHYNX-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN1C(=C(C=O)N=N1)C(C)C

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

1-(2-Hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

1-(2-Hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172025-08-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a hydroxyphenyl group and an isopropyl substituent, contribute to its distinct properties and potential uses in drug development.

The hydroxyphenyl group in the structure of 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde plays a crucial role in its biological activity. Hydroxyphenyl groups are often associated with antioxidant properties and can enhance the solubility and bioavailability of compounds. This makes the compound a promising candidate for various therapeutic applications, particularly in the treatment of oxidative stress-related diseases.

The methyl group attached to the hydroxyphenyl moiety further modulates the compound's properties. Methyl groups can influence the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. In this context, the methyl group may enhance the compound's ability to cross biological membranes and improve its overall pharmacokinetic profile.

The propan-2-yl (isopropyl) substituent on the triazole ring is another key feature of this compound. Isopropyl groups are known to increase lipophilicity and can improve the binding affinity of molecules to their target receptors. This characteristic is particularly important in drug discovery, where optimizing receptor binding is crucial for achieving therapeutic efficacy.

The triazole ring itself is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities. Triazoles are widely used in antifungal and antiviral drugs due to their ability to inhibit specific enzymes involved in fungal and viral replication. Additionally, triazoles have shown promise in anti-inflammatory and anticancer therapies. The presence of a triazole ring in 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde suggests that it may possess similar therapeutic properties.

The carbaldehyde group at the 4-position of the triazole ring adds another layer of complexity to this molecule. Aldehyde groups are reactive functional groups that can participate in various chemical reactions, including condensation reactions with amines and hydrazines. This reactivity makes 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde a valuable intermediate in synthetic chemistry and drug development.

Recent research has highlighted the potential of 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde in several areas of medicinal chemistry. For instance, studies have shown that this compound exhibits potent antioxidant activity, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, preliminary investigations have indicated that it may have anti-inflammatory properties, making it a candidate for further exploration in inflammatory diseases.

In the context of cancer research, 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise as a potential anticancer agent. Its ability to inhibit specific enzymes involved in cancer cell proliferation and survival pathways has been demonstrated in vitro studies. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

Beyond its direct therapeutic applications, 1-(2-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde also holds potential as a lead compound for further chemical modifications. By altering specific functional groups or substituents on the molecule, researchers can explore new derivatives with enhanced properties or different biological activities. This flexibility makes it an attractive starting point for drug discovery programs.

In conclusion, 1-(2-hydroxyphenyl)methyl-5-(propan-2-y l)-1H - 1 , 2 , 3 - triazole - 4 - carbaldehyde (CAS No . 2 17 00 0 -08 -8 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , including the hydroxyphen yl , methyl , propan - 2 - yl , triazole , and carbaldehyde groups , contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications . Ongoing research continues to uncover new insights into its properties and potential uses , highlighting its importance in the field .